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Compound of Interest

Compound Name: TRC-766

Cat. No.: B2720347 Get Quote

Application Notes and Protocols: ARV-766
For Research Use Only. Not for use in diagnostic procedures.

Introduction
ARV-766 is a potent, orally bioavailable Proteolysis Targeting Chimera (PROTAC) designed to

target the androgen receptor (AR) for degradation. As a bifunctional molecule, ARV-766

simultaneously binds to the AR and an E3 ubiquitin ligase. This proximity induces the

ubiquitination of the AR, marking it for degradation by the proteasome. This mechanism of

action makes ARV-766 a valuable tool for studying androgen signaling pathways and a

potential therapeutic agent in prostate cancer, including models resistant to conventional AR

inhibitors. It has been shown to degrade both wild-type AR and clinically relevant AR ligand-

binding domain mutants.[1][2][3][4]

These application notes provide guidelines for the proper handling, storage, and use of ARV-

766 in a laboratory setting.

Safety and Handling Precautions
ARV-766 is a potent, biologically active molecule. Standard laboratory safety protocols for

handling chemical compounds should be strictly followed. A comprehensive Safety Data Sheet

(SDS) from the supplier should be consulted before use.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and

chemical-resistant gloves (e.g., nitrile) at all times when handling the compound.
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Engineering Controls: Handle the solid compound and prepare stock solutions in a certified

chemical fume hood or other ventilated enclosure to avoid inhalation of dust particles.

Hygiene: Avoid contact with skin and eyes. In case of accidental contact, wash the affected

area immediately with copious amounts of water. Do not eat, drink, or smoke in the

laboratory.

Waste Disposal: Dispose of all waste materials containing ARV-766 in accordance with local,

state, and federal regulations for chemical waste. Consult your institution's environmental

health and safety office for specific guidelines.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of ARV-766.

Form Storage Condition Shelf Life Notes

Solid (Powder) -20°C ≥ 2 years
Protect from light and

moisture.

DMSO Stock Solution -80°C ≤ 6 months
Aliquot to minimize

freeze-thaw cycles.

DMSO Stock Solution 4°C ≤ 2 weeks For short-term use.

Data compiled from publicly available vendor information. It is recommended to perform

compound integrity tests for long-term studies.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

ARV-766 (solid powder, MW: 807.95 g/mol )

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance and weighing paper

Vortex mixer

Procedure:

Equilibration: Allow the vial of ARV-766 powder to equilibrate to room temperature for at least

15 minutes before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of ARV-766

powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.808 mg of

ARV-766.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 807.95 g/mol = 0.000808 g = 0.808 mg

Dissolution: Add the weighed ARV-766 powder to a sterile vial. Add the calculated volume of

DMSO to achieve a 10 mM concentration.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (≤ 37°C) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber

microcentrifuge tubes. Store the aliquots at -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
Materials:

10 mM ARV-766 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM ARV-766 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution into fresh cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO.

Application: Add the diluted ARV-766 working solutions to your cell cultures and proceed with

the experiment. Due to the catalytic nature of PROTACs, efficacy can be achieved at very

low concentrations. A dose-response curve is recommended to determine the optimal

concentration for your specific cell line and assay.
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Caption: Mechanism of action of ARV-766 as a PROTAC degrader.
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Caption: Recommended laboratory workflow for ARV-766.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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